6-[(Cyclohexylmethyl)amino]pyridine-2carboxylic acid
Overview
Description
6-[(Cyclohexylmethyl)amino]pyridine-2carboxylic acid is a chemical compound with the molecular formula C13H18N2O2 . It is used in life science research .
Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms . The molecular weight is approximately 234.3 g/mol .Physical and Chemical Properties Analysis
This compound has a molecular weight of 234.3 g/mol .Scientific Research Applications
Biomarker Applications
- Detection of Dietary Exposure to Heterocyclic Amines:
- 6-[(Cyclohexylmethyl)amino]pyridine-2-carboxylic acid, as a part of heterocyclic amines like PhIP, was studied for its role in forming adducts with serum albumin and globin. These adducts are significant as biomarkers for assessing dietary exposure and internal dose of PhIP, providing valuable tools for studying the role of heterocyclic amines in the etiology of diseases like colon cancer (Magagnotti et al., 2000).
Cancer Research and Carcinogenesis
Understanding Carcinogenesis:
- Research on compounds similar to 6-[(Cyclohexylmethyl)amino]pyridine-2-carboxylic acid, such as PhIP, highlights its abundance in cooked meats and its suspected role as a human carcinogen. Studies involving humanized mice models (expressing human enzymes like CYP1A1 and CYP1A2) provide insights into the carcinogenic mechanisms and pathways, aiding in the development of models for dietary-induced colon carcinogenesis (Cheung et al., 2011).
PET Imaging in Prostate Cancer:
- Derivatives of 6-[(Cyclohexylmethyl)amino]pyridine-2-carboxylic acid have been synthesized and evaluated as potential imaging agents for prostate-specific membrane antigen (PSMA) in prostate cancer. This application is crucial for the diagnosis and monitoring of prostate cancer progression (Chen et al., 2011).
Metabolism and Detoxification Studies:
- Investigating the metabolism of heterocyclic amines like PhIP provides insights into the activation and detoxification pathways, contributing to our understanding of their role in carcinogenesis and the potential human health risks (Cheung et al., 2005).
Drug Discovery and Development
Exploration of Antiarrhythmic Agents:
- Research on aminoxylidides, which share structural similarities with 6-[(Cyclohexylmethyl)amino]pyridine-2-carboxylic acid, contributes to the development of new antiarrhythmic drugs. Understanding the quantitative structure-activity relationships helps in designing compounds with increased potency and better therapeutic indexes (Tenthorey et al., 1981).
Investigations in Hypotensive Agents:
- Compounds like 6-[(Cyclohexylmethyl)amino]pyridine-2-carboxylic acid have been evaluated for their potential as hypotensive agents. Studies focus on understanding their activity and effectiveness, providing a basis for the development of new therapeutic agents (Hudak et al., 1957).
Safety and Hazards
Properties
IUPAC Name |
6-(cyclohexylmethylamino)pyridine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c16-13(17)11-7-4-8-12(15-11)14-9-10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2,(H,14,15)(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXXMEVVVCMGTER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CNC2=CC=CC(=N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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